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Compound of Interest

Compound Name: Ferrous bromide

Cat. No.: B049432 Get Quote

This technical support center provides guidance on the chemical compatibility of ferrous
bromide (FeBr₂) with common laboratory materials. Ferrous bromide is a hygroscopic and

air-sensitive compound that can be corrosive, especially in the presence of moisture.[1] Proper

material selection is crucial to ensure the integrity of your experiments and the safety of

laboratory personnel.

Frequently Asked Questions (FAQs)
Q1: What are the primary safety concerns when handling ferrous bromide?

A1: Ferrous bromide is corrosive and can cause severe skin burns and eye damage. It is also

hygroscopic, meaning it readily absorbs moisture from the air, and is air-sensitive. Handling

should be conducted in a well-ventilated area, preferably in a fume hood, while wearing

appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat.

Q2: How should I store ferrous bromide?

A2: Ferrous bromide should be stored in a tightly sealed container in a cool, dry, and well-

ventilated place, away from moisture and air. Storage under an inert atmosphere (e.g., nitrogen

or argon) is recommended to prevent degradation.

Q3: What are the general signs of incompatibility between ferrous bromide and a lab

material?
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A3: Signs of incompatibility can vary depending on the material. For plastics and elastomers,

you might observe swelling, cracking, discoloration, softening, or embrittlement.[2] For metals,

signs of corrosion include discoloration, pitting, and the formation of rust or other corrosion

products.[3] Unexpected color changes in the ferrous bromide solution or the evolution of gas

can also indicate a reaction.

Q4: Can I use stainless steel with ferrous bromide solutions?

A4: While stainless steel offers good general chemical resistance, its compatibility with

bromide-containing solutions can be complex. Bromide ions, like chloride ions, can penetrate

the passive layer of stainless steel, leading to localized pitting corrosion.[4][5] The suitability of

a specific grade of stainless steel depends on factors like the concentration of the ferrous
bromide solution, temperature, and the presence of other chemicals. Testing is recommended

for long-term applications.

Q5: Are there any common lab solvents that are incompatible with ferrous bromide?

A5: Ferrous bromide is generally soluble in water and alcohols. However, it is incompatible

with strong oxidizing agents and strong acids. Reactions with these substances can be

vigorous and produce hazardous byproducts.

Troubleshooting Guide
This guide addresses specific issues you might encounter during your experiments involving

ferrous bromide.
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Problem Possible Cause Recommended Action

Discoloration of plastic tubing

or containers (e.g., yellowing,

browning).

Chemical attack on the

polymer by the acidic nature of

the ferrous bromide solution,

especially in the presence of

moisture and air.

Immediately discontinue use of

the affected material. Transfer

the solution to a known

compatible container, such as

one made of PTFE or glass.

Refer to the chemical

compatibility tables below to

select a more resistant

material.

Noticeable swelling or

softening of elastomeric seals

or gaskets.

Absorption of the ferrous

bromide solution by the

elastomer, leading to a loss of

mechanical properties.

Replace the affected seal or

gasket with a more chemically

resistant option like Viton® or a

perfluoroelastomer. Ensure

that the replacement material

is suitable for the operating

temperature and pressure of

your experiment.

Formation of a precipitate or

cloudiness in the ferrous

bromide solution when in

contact with a new material.

Leaching of additives from the

plastic or a reaction between

the ferrous bromide and the

material itself.

Filter a small aliquot of the

solution and analyze the

precipitate to identify its

composition. Cease using the

suspect material and select an

alternative with higher purity

and chemical resistance.

Visible pitting or rust-like

discoloration on stainless steel

components.

Localized corrosion caused by

the interaction of bromide ions

with the stainless steel surface.

This is more likely at higher

concentrations and

temperatures.

Clean the stainless steel

component thoroughly to

remove any corrosion

products. If pitting is severe,

the component may need to be

replaced. Consider using a

higher grade of stainless steel

with greater molybdenum

content or a more resistant
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metal like Hastelloy C for

future experiments.

Unexpected color change of

the ferrous bromide solution

(e.g., from pale green/yellow to

reddish-brown).

Oxidation of ferrous (Fe²⁺) ions

to ferric (Fe³⁺) ions. This can

be caused by exposure to air

or contact with an oxidizing

material.

If maintaining the ferrous state

is critical for your experiment,

ensure you are working under

an inert atmosphere. Check

that all lab materials in contact

with the solution are not

contributing to the oxidation.

Chemical Compatibility Data
The following tables summarize the chemical compatibility of ferrous bromide with various

common laboratory materials. The ratings are based on published data for ferrous salts

(ferrous chloride and ferrous sulfate) and the general chemical properties of acidic, corrosive

solutions. It is crucial to note that these are general guidelines. For critical applications, it is

strongly recommended to perform specific compatibility testing under your experimental

conditions.

Ratings:

A / Excellent: No effect or minor effect.

B / Good: Minor to moderate effect, suitable for short-term use.

C / Fair: Moderate to severe effect, not recommended for long-term use.

D / Severe Effect: Not recommended for any use.

N/A: Information not available.

Table 1: Compatibility with Plastics
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Material Rating Notes

Polypropylene (PP) A

Good resistance to ferrous

salts at room temperature.[6]

[7][8]

Polyethylene, Low-Density

(LDPE)
A

Generally good resistance to

ferrous salts.[1][9]

Polyethylene, High-Density

(HDPE)
A

Generally good resistance to

ferrous salts.[1][9]

Polytetrafluoroethylene (PTFE) A

Excellent resistance to a wide

range of corrosive chemicals.

[10][11]

Polyvinyl Chloride (PVC) A

Good resistance to ferrous

salts at room temperature.[12]

[13][14]

Table 2: Compatibility with Elastomers
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Material Rating Notes

Silicone C

Fair compatibility with ferrous

salts; some swelling or

degradation may occur.[15][16]

Neoprene C-D

Generally not recommended

for use with acidic, corrosive

solutions.[17]

Viton® (FKM) A

Generally excellent resistance

to acidic and corrosive

solutions.

Buna-N (Nitrile) B

Good for short-term use, but

long-term exposure may cause

degradation.

EPDM B

Good resistance to many

chemicals, but testing is

recommended.

Table 3: Compatibility with Metals
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Material Rating Notes

Stainless Steel 304 C

Susceptible to pitting corrosion

by bromide ions, especially at

elevated temperatures.[4]

Stainless Steel 316 B

Higher molybdenum content

provides better resistance to

pitting than 304, but still

susceptible.[4]

Aluminum D

Readily attacked by acidic and

halide-containing solutions.[18]

[19][20]

Brass D
Susceptible to corrosion by

acidic solutions.

Copper D
Corrodes in the presence of

acidic solutions.

Hastelloy C A

Excellent resistance to a wide

range of corrosive chemicals,

including acidic halide

solutions.

Titanium A

Generally excellent corrosion

resistance, but can be

susceptible to pitting in

bromide solutions under

certain conditions.[4]

Experimental Protocols
For applications where chemical compatibility is critical and not well-documented, it is essential

to perform testing. The following are summarized protocols based on ASTM standards.

Protocol 1: Chemical Compatibility Testing of Plastics
(Based on ASTM D543)
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Objective: To evaluate the resistance of plastic materials to ferrous bromide solutions.

Methodology:

Specimen Preparation: Prepare at least three test specimens of the plastic material in a

standardized shape and size (e.g., tensile bars).

Initial Measurements: Accurately measure and record the weight, dimensions (length, width,

thickness), and appearance (color, transparency) of each specimen.

Immersion: Fully immerse the specimens in a sealed container filled with the ferrous
bromide solution of the desired concentration. For control purposes, immerse a set of

specimens in a control liquid (e.g., deionized water).

Exposure: Maintain the containers at the intended experimental temperature for a specified

duration (e.g., 24 hours, 7 days, or longer).

Post-Exposure Analysis:

Remove the specimens from the solution and gently clean and dry them.

Re-measure the weight and dimensions to determine any changes.

Visually inspect for any changes in appearance, such as discoloration, swelling, cracking,

or crazing.

Conduct mechanical testing (e.g., tensile strength) to quantify any degradation in physical

properties.

Data Reporting: Report the percentage change in weight, dimensions, and mechanical

properties compared to the control specimens.

Protocol 2: Corrosion Testing of Metals (Based on ASTM
G31)
Objective: To determine the corrosion rate of metals when exposed to ferrous bromide
solutions.
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Methodology:

Specimen Preparation: Prepare at least three metal coupons of known surface area. Clean

the surfaces to remove any dirt, grease, or oxides.

Initial Weighing: Accurately weigh each coupon to the nearest 0.1 mg.

Immersion: Suspend the coupons in the ferrous bromide solution using a non-metallic

holder. Ensure the coupons are fully immersed and not in contact with each other or the

container walls.

Exposure: Maintain the solution at the desired temperature for a predetermined period. The

duration should be long enough to produce a measurable weight loss.

Post-Exposure Cleaning: Remove the coupons from the solution and carefully clean them to

remove all corrosion products, taking care not to remove any of the base metal. This may

involve chemical or mechanical cleaning methods appropriate for the specific metal and

expected corrosion products.

Final Weighing: Dry the cleaned coupons and reweigh them to the nearest 0.1 mg.

Corrosion Rate Calculation: Calculate the corrosion rate in millimeters per year (mm/y) or

mils per year (mpy) using the following formula: Corrosion Rate = (K × W) / (A × T × D)

where:

K = a constant (e.g., 8.76 × 10⁴ for mm/y)

W = mass loss in grams

A = surface area in cm²

T = exposure time in hours

D = density of the metal in g/cm³

Diagrams
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Start: Need to select a material for use with Ferrous Bromide

Consult Chemical Compatibility Tables

Is the material rated 'A' (Excellent)?

Is the application for short-term use only?

No

Select the material for use

Yes

Yes (with caution)

Consider alternative materials with 'A' rating

No

End: Material selection complete

Perform compatibility testing (e.g., ASTM D543/G31)

Evaluate test results

Are the changes in properties acceptable?

Yes

No

Click to download full resolution via product page

Caption: Workflow for selecting compatible lab materials for ferrous bromide.
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Observe signs of potential incompatibility (e.g., discoloration, swelling, corrosion)

Identify the affected material (plastic, elastomer, metal)

Consult Troubleshooting Guide

Immediately discontinue use of the incompatible material

Safely transfer ferrous bromide solution to a known compatible container

Select a new, more resistant material based on compatibility data

Implement the new material and monitor for any signs of incompatibility

Problem Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for material incompatibility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. calpaclab.com [calpaclab.com]

2. bodenpumpstore.com [bodenpumpstore.com]

3. assemblymag.com [assemblymag.com]

4. researchgate.net [researchgate.net]

5. metallurgyfordummies.com [metallurgyfordummies.com]

6. enpac.com [enpac.com]

7. calpaclab.com [calpaclab.com]

8. hmcpolymers.com [hmcpolymers.com]

9. cdf1.com [cdf1.com]

10. calpaclab.com [calpaclab.com]

11. foxxlifesciences.in [foxxlifesciences.in]

12. pipestock.com [pipestock.com]

13. ipexna.com [ipexna.com]

14. PVC (Polyvinyl Chloride) – Chemical Resistance Chart [blog.darwin-microfluidics.com]

15. permselect.com [permselect.com]

16. Silicone - Chemical Compatibility Chart [blog.darwin-microfluidics.com]

17. kelco.com.au [kelco.com.au]

18. researchgate.net [researchgate.net]

19. wileymetal.com [wileymetal.com]

20. alfed.org.uk [alfed.org.uk]

To cite this document: BenchChem. [Technical Support Center: Chemical Compatibility of
Ferrous Bromide (FeBr₂)]. BenchChem, [2025]. [Online PDF]. Available at:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.benchchem.com/product/b049432?utm_src=pdf-custom-synthesis
https://www.calpaclab.com/chemical-charts/
https://bodenpumpstore.com/blogs/news/chemical-compatibility-micro-pumps-faqs
https://www.assemblymag.com/articles/94878-corrosion-of-stainless-steel-test-methods-and-proper-expectations
https://www.researchgate.net/publication/390868689_Corrosion_of_Stainless_Steels_and_Titanium_in_Bromide-Containing_Solutions
https://www.metallurgyfordummies.com/corrosion-stainless-steel.html
https://enpac.com/content/productdocs/chemical%20compatibility/Polypropylene%20Chemical%20Compatibility.pdf
https://www.calpaclab.com/polypropylene-chemical-compatibility-chart/
https://www.hmcpolymers.com/storage/download/hmc-pp-chemical-resistance.pdf
https://www.cdf1.com/technical%20bulletins/Polyethylene_Chemical_Resistance_Chart.pdf
https://www.calpaclab.com/teflon-ptfe-compatibility/
https://www.foxxlifesciences.in/pages/ptfe-and-teflon-chemical-compatibility-chart
https://www.pipestock.com/media/wysiwyg/pvc-chemical-compatibility.pdf
https://ipexna.com/wp-content/uploads/2022/08/chemical-guide-caen-ipex-pvc.pdf
https://blog.darwin-microfluidics.com/pvc-polyvinyl-chloride-chemical-resistance-chart/
https://www.permselect.com/sites/default/files/2019-09/Silicone_Chemical_Compatibility_Chart.pdf
https://blog.darwin-microfluidics.com/silicone-tubing-chemical-compatibility/
https://www.kelco.com.au/wp-content/uploads/2009/02/neoprene-chemical-compatibility-guide.pdf
https://www.researchgate.net/publication/230170793_The_Corrosion_of_Aluminium
https://www.wileymetal.com/aluminum-corrosion-why-it-happens-and-what-to-do-when-it-does/
https://www.alfed.org.uk/files/Fact%20sheets/2-aluminium-and-corrosion.pdf
https://www.benchchem.com/product/b049432#chemical-compatibility-of-ferrous-bromide-with-common-lab-materials
https://www.benchchem.com/product/b049432#chemical-compatibility-of-ferrous-bromide-with-common-lab-materials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b049432#chemical-compatibility-of-ferrous-bromide-
with-common-lab-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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